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Compound of Interest

Compound Name: Cy5-PEG5-amine hydrochloride

Cat. No.: B12420199 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Cy5-PEG5-amine
hydrochloride, a versatile fluorescent labeling reagent. This document details its core

properties, provides structured data for easy reference, outlines detailed experimental

protocols for its application, and includes visualizations of key processes to support

researchers in drug development and molecular biology.

Core Compound Overview
Cy5-PEG5-amine hydrochloride is a functionalized cyanine dye derivative used for

fluorescently labeling biomolecules. It incorporates the far-red fluorescent dye Cy5, a flexible

polyethylene glycol (PEG) spacer of five units, and a reactive primary amine group, provided as

a hydrochloride salt. The Cy5 fluorophore offers excellent spectral properties in the red to near-

infrared region, minimizing background autofluorescence from biological samples.[1] The

hydrophilic PEG spacer enhances the solubility of the molecule and the labeled conjugate in

aqueous buffers, while the terminal primary amine allows for covalent attachment to a variety of

functional groups on target molecules.[2]

The primary amine of Cy5-PEG5-amine hydrochloride can be readily conjugated to

molecules containing carboxylic acids (through activation with carbodiimides like EDC),

activated esters such as N-hydroxysuccinimide (NHS) esters, and carbonyls (aldehydes and

ketones).[2][3] This versatility makes it a valuable tool for labeling proteins, peptides,
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antibodies, nucleic acids, and other biomolecules for applications in fluorescence imaging, flow

cytometry, and other fluorescence-based assays.[4][5]

Data Presentation
Physicochemical Properties

Property Value Source

Molecular Formula C44H66Cl2N4O6 [2]

Molecular Weight 817.93 g/mol [2]

Excitation Maximum (λex) ~646-650 nm [1][3]

Emission Maximum (λem) ~662-670 nm [1][3]

Molar Extinction Coefficient ~250,000 cm-1 M-1 [6]

Appearance Blue solid N/A

Solubility Soluble in DMSO and DMF [3]

Quality Control and Storage
Parameter Specification Source

Purity ≥95% N/A

Storage Conditions
Store at -20°C, protected from

light and moisture.
[3]

Shipping Conditions Ambient temperature N/A

Experimental Protocols
Bioconjugation of Cy5-PEG5-amine to a Protein via NHS
Ester Chemistry
This protocol describes the labeling of a protein containing accessible lysine residues with Cy5-
PEG5-amine hydrochloride by first activating the carboxylic acids on a hypothetical protein

with EDC and NHS to form an amine-reactive NHS ester.
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Materials:

Protein of interest (in an amine-free buffer, e.g., PBS)

Cy5-PEG5-amine hydrochloride

N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

N-Hydroxysuccinimide (NHS)

Reaction Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0

Quenching Buffer: 1 M Tris-HCl, pH 8.0

Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

Purification column (e.g., Sephadex G-25)

Procedure:

Protein Preparation: Dissolve the protein of interest in the Reaction Buffer at a concentration

of 2-10 mg/mL.

Activation of Carboxylic Acids:

Add a 10-fold molar excess of EDC to the protein solution.

Immediately add a 20-fold molar excess of NHS to the protein solution.

Incubate the reaction for 15-30 minutes at room temperature with gentle stirring.

Preparation of Cy5-PEG5-amine Solution: Immediately before use, dissolve Cy5-PEG5-
amine hydrochloride in DMF or DMSO to a concentration of 10 mg/mL.

Conjugation Reaction:

Add a 10- to 20-fold molar excess of the dissolved Cy5-PEG5-amine to the activated

protein solution.
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Adjust the pH of the reaction mixture to 7.2-7.5 by adding a small amount of 0.1 M

phosphate buffer, pH 8.0.

Incubate the reaction for 2 hours at room temperature, protected from light, with gentle

stirring.

Quenching the Reaction: Add the Quenching Buffer to a final concentration of 50-100 mM to

quench any unreacted NHS esters. Incubate for 30 minutes at room temperature.

Purification of the Conjugate: Separate the labeled protein from unreacted dye and

byproducts using a desalting column (e.g., Sephadex G-25) equilibrated with a suitable

storage buffer (e.g., PBS). The first colored fraction to elute will be the Cy5-labeled protein.

Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of

the conjugate at 280 nm (for the protein) and ~650 nm (for Cy5).

Cellular Imaging of Receptor-Mediated Endocytosis
using a Cy5-labeled Ligand
This protocol outlines a general procedure for visualizing the internalization of a Cy5-labeled

ligand in cultured cells using fluorescence microscopy. This example is based on the study of G

protein-coupled receptor (GPCR) trafficking.[2][3]

Materials:

Cultured cells expressing the receptor of interest seeded on glass-bottom dishes or

coverslips.

Cy5-labeled ligand (prepared as described in Protocol 1).

Cell culture medium (e.g., DMEM).

Hanks' Balanced Salt Solution (HBSS) or other imaging buffer.

Paraformaldehyde (PFA) solution (4% in PBS) for fixing.

DAPI or Hoechst stain for nuclear counterstaining.
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Mounting medium.

Fluorescence microscope with appropriate filter sets for Cy5 (Excitation: ~630-650 nm,

Emission: ~660-680 nm) and DAPI/Hoechst.

Procedure:

Cell Preparation:

One day before the experiment, seed the cells onto glass-bottom dishes or coverslips to

achieve 60-80% confluency on the day of the experiment.

Ligand Incubation:

Wash the cells twice with pre-warmed HBSS.

Dilute the Cy5-labeled ligand to the desired final concentration (typically in the nM to low

µM range) in pre-warmed cell culture medium or HBSS.

Incubate the cells with the Cy5-labeled ligand solution at 37°C for the desired time points

(e.g., 0, 5, 15, 30, 60 minutes) to monitor the internalization process.

Washing:

Remove the ligand solution and wash the cells three times with ice-cold HBSS to stop the

internalization process and remove unbound ligand.

Cell Fixation:

Fix the cells by incubating with 4% PFA in PBS for 15 minutes at room temperature.

Wash the cells three times with PBS.

Nuclear Staining (Optional):

Incubate the cells with DAPI or Hoechst stain diluted in PBS for 5-10 minutes at room

temperature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12420199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash the cells twice with PBS.

Mounting and Imaging:

Mount the coverslips onto microscope slides using an appropriate mounting medium.

Image the cells using a fluorescence microscope. Acquire images in the Cy5 and

DAPI/Hoechst channels.

Image Analysis: Analyze the images to observe the localization of the Cy5-labeled ligand.

Internalized ligand will appear as punctate structures within the cytoplasm, which can be

further characterized by co-localization studies with endosomal markers.

Mandatory Visualizations

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12420199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Structure of Cy5-PEG5-amine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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